Cas no 1618102-42-3 (ADIBO-acid)

• Product Name: ADIBO-acid
• CAS No: 1618102-42-3
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 4767502
• PubChem ID: 124081712
• Update Time: 2025-06-14

ADIBO-acid Chemical and Physical Properties

Names and Identifiers

• ADIBO-acid
• 1618102-42-3
• 4-[[3-(11,12-Didehydrodibenz[b,f]azocin-5(6H)-yl)-3-oxopropyl]amino]-4-oxobutanoic acid
• F77633
• 3-[(3-{2-azatricyclo[10.4.0.0?,?]hexadeca-1(12),4,6,8,13,15-hexaen-10-yn-2-yl}-3-oxopropyl)carbamoyl]propanoic acid
• 4-[[3-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-3-oxopropyl]amino]-4-oxobutanoic acid

• Inchi： 1S/C22H20N2O4/c25-20(11-12-22(27)28)23-14-13-21(26)24-15-18-7-2-1-5-16(18)9-10-17-6-3-4-8-19(17)24/h1-8H,11-15H2,(H,23,25)(H,27,28)
• InChI Key： JJGPKMDKBAMLRN-UHFFFAOYSA-N
• SMILES： O=C(CCNC(CCC(=O)O)=O)N1C2C=CC=CC=2C#CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 376.14230712g/mol
• Monoisotopic Mass: 376.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.7

Additional information on ADIBO-acid

Recent Advances in ADIBO-acid (1618102-42-3) Research: A Comprehensive Overview

In recent years, the chemical compound with the CAS number 1618102-42-3, commonly referred to as ADIBO-acid, has garnered significant attention in the field of chemical biology and pharmaceutical research. ADIBO-acid, a derivative of azadibenzocyclooctyne (ADIBO), is widely recognized for its role in bioorthogonal chemistry, particularly in click chemistry applications. This compound's unique reactivity profile and stability under physiological conditions make it an invaluable tool for labeling and modifying biomolecules in live cells and organisms. The following sections provide a detailed analysis of the latest research developments involving ADIBO-acid, focusing on its synthesis, applications, and potential therapeutic implications.

The synthesis of ADIBO-acid has been optimized in recent studies to improve yield and purity, which are critical for its application in sensitive biological systems. Researchers have reported novel synthetic routes that reduce the number of steps and minimize the use of hazardous reagents. These advancements not only enhance the scalability of ADIBO-acid production but also make it more accessible for widespread use in academic and industrial settings. Furthermore, the characterization of ADIBO-acid using techniques such as NMR spectroscopy and mass spectrometry has provided deeper insights into its structural properties and reactivity, enabling more precise modifications for targeted applications.

One of the most promising applications of ADIBO-acid is in the field of targeted drug delivery. Recent studies have demonstrated its utility in conjugating therapeutic agents to antibodies or other targeting moieties via bioorthogonal reactions. This approach allows for the selective delivery of drugs to specific cells or tissues, thereby minimizing off-target effects and improving therapeutic efficacy. For instance, ADIBO-acid has been employed in the development of antibody-drug conjugates (ADCs), where it serves as a linker between the antibody and the cytotoxic payload. The stability of the ADIBO-acid-mediated linkage ensures that the payload remains intact until it reaches the target site, enhancing the overall safety and effectiveness of the treatment.

In addition to its role in drug delivery, ADIBO-acid has been utilized in imaging and diagnostics. Its ability to form stable bonds with various probes, such as fluorescent dyes or radiolabels, enables the visualization of biological processes in real time. Recent research has highlighted its use in positron emission tomography (PET) imaging, where ADIBO-acid-labeled tracers have shown high specificity and sensitivity in detecting disease markers. These advancements hold great promise for early diagnosis and monitoring of conditions such as cancer and inflammatory diseases.

Despite its numerous advantages, challenges remain in the widespread adoption of ADIBO-acid. Issues such as potential immunogenicity and the need for further optimization of reaction kinetics under physiological conditions are areas of active investigation. Ongoing research aims to address these limitations by developing next-generation ADIBO derivatives with improved properties. For example, recent studies have explored the use of ADIBO-acid analogs with enhanced solubility and reduced steric hindrance, which could expand its applicability in complex biological systems.

In conclusion, ADIBO-acid (1618102-42-3) continues to be a cornerstone in the field of bioorthogonal chemistry, with its applications spanning drug delivery, imaging, and diagnostics. The latest research underscores its potential to revolutionize therapeutic strategies and diagnostic tools, while also highlighting the need for further innovation to overcome existing challenges. As the field progresses, ADIBO-acid and its derivatives are expected to play an increasingly vital role in advancing chemical biology and pharmaceutical sciences.